Cas no 2640949-84-2 (3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole)

3-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a chlorinated methylphenoxy group. This structure imparts unique chemical properties, making it valuable in agrochemical and pharmaceutical research. The presence of both chloro and methyl groups enhances its reactivity and potential as an intermediate in synthetic chemistry. Its stability under various conditions allows for versatile applications, particularly in the development of biologically active molecules. The compound's well-defined molecular architecture facilitates precise modifications, enabling targeted studies in crop protection and medicinal chemistry. Its synthesis and characterization are well-documented, ensuring reproducibility for industrial and academic use.

3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole structure

2640949-84-2 structure

Product Name:3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole

CAS No:2640949-84-2

MF:C₁₁H₁₂ClN₃O

MW:237.685481071472

CID:5328232

Update Time:2025-05-24

3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 3-[(4-Chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole
- 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole
- Inchi： 1S/C11H12ClN3O/c1-8-5-9(3-4-10(8)12)16-6-11-14-13-7-15(11)2/h3-5,7H,6H2,1-2H3
- InChI Key： TYXNRTWRZIWBMS-UHFFFAOYSA-N
- SMILES： N1=CN(C)C(COC2=CC=C(Cl)C(C)=C2)=N1

Experimental Properties

Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 418.1±55.0 °C(Predicted)
pka: 2.14±0.10(Predicted)

3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6619-8989-2μmol	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	2μmol	$85.5	2023-09-07
Life Chemicals	F6619-8989-5μmol	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	5μmol	$94.5	2023-09-07
Life Chemicals	F6619-8989-10μmol	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	10μmol	$103.5	2023-09-07
Life Chemicals	F6619-8989-20μmol	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	20μmol	$118.5	2023-09-07
Life Chemicals	F6619-8989-1mg	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	1mg	$81.0	2023-09-07
Life Chemicals	F6619-8989-2mg	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	2mg	$88.5	2023-09-07
Life Chemicals	F6619-8989-3mg	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	3mg	$94.5	2023-09-07
Life Chemicals	F6619-8989-4mg	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	4mg	$99.0	2023-09-07
Life Chemicals	F6619-8989-5mg	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	5mg	$103.5	2023-09-07
Life Chemicals	F6619-8989-10mg	3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole	2640949-84-2	10mg	$118.5	2023-09-07

3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole Related Literature

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5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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Additional information on 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole

Comprehensive Analysis of 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole (CAS No. 2640949-84-2)

The compound 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole (CAS No. 2640949-84-2) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and the 4-chloro-3-methylphenoxy moiety, make it a promising candidate for various applications. Researchers are increasingly exploring its potential as a bioactive scaffold, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole is its versatility in structure-activity relationship (SAR) studies. The presence of the chloro and methyl substituents on the phenyl ring allows for fine-tuning of electronic and steric properties, which can significantly influence binding affinity and selectivity. This adaptability has led to its investigation in drug discovery programs targeting diseases such as cancer and inflammatory disorders, where modulation of specific biological pathways is crucial.

In the agrochemical sector, 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole has shown potential as a crop protection agent. Its triazole backbone is known to interact with fungal cytochrome P450 enzymes, making it a candidate for fungicide development. With the increasing demand for sustainable agriculture and resistance management, this compound's ability to target specific fungal proteins without harming beneficial organisms is a significant advantage.

The synthesis of 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in green chemistry have also explored eco-friendly synthetic routes, aligning with the global push toward environmentally friendly production methods. Researchers are particularly interested in optimizing yields and reducing waste, which are critical factors for industrial-scale applications.

From a pharmacokinetic perspective, preliminary studies suggest that 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole exhibits favorable metabolic stability and oral bioavailability. These properties are essential for its potential use as a therapeutic agent. Additionally, its lipophilicity can be modulated through structural modifications, enabling targeted delivery to specific tissues or organelles.

The safety profile of 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole is another area of active research. While it is not classified as a hazardous substance, comprehensive toxicological studies are necessary to evaluate its effects on human health and the environment. Regulatory compliance, including REACH and EPA guidelines, will play a pivotal role in its commercialization.

In conclusion, 3-(4-chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole (CAS No. 2640949-84-2) represents a compelling case study in the intersection of chemical innovation and practical applications. Its dual potential in pharmaceuticals and agrochemicals, coupled with its adaptable chemistry, positions it as a molecule of significant interest for future research and development.